Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)-

• CAS RN: 15083-51-9
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 1-[2-(5-methyl-2-phenylpyrazol-3-yl)oxyethyl]piperidine
• InChI: InChI=1S/C17H23N3O/c1-15-14-17(20(18-15)16-8-4-2-5-9-16)21-13-12-19-10-6-3-7-11-19/h2,4-5,8-9,14H,3,6-7,10-13H2,1H3
• InChI Key: SRKDLWGVBSCQEF-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)OCCN2CCCCC2)C3=CC=CC=C3

Description

Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism Of Action

The mechanism of action of Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- is not fully understood. However, it has been proposed that this compound may act by inhibiting specific enzymes and proteins, leading to its anti-inflammatory, anti-cancer, and anti-diabetic effects.

Biochemical And Physiological Effects

Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of specific enzymes and proteins, including cyclooxygenase-2 (COX-2) and protein kinase C (PKC). In vivo studies have shown that this compound can reduce inflammation, inhibit tumor growth, and improve glucose metabolism.

Advantages And Limitations For Lab Experiments

Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- has several advantages and limitations for laboratory experiments. One advantage is that it can be synthesized using a specific method that yields high purity and high yields of the compound. Another advantage is that it has potential applications in various fields of scientific research. However, one limitation is that its mechanism of action is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

For the study of this compound include further investigation of its mechanism of action, its potential as a drug target, optimization of the synthesis method, and determination of its safety for use in humans.

Synthesis Methods

Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- is synthesized using a specific method that involves the reaction of 3-methyl-1-phenyl-5-pyrazolone with 2-(piperidin-1-yl) ethanol in the presence of a catalyst. This method has been optimized to obtain high yields of the compound with high purity.

Scientific Research Applications

Pyrazole, 3-methyl-1-phenyl-5-(2-piperidinoethoxy)- has potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory agent, anti-cancer agent, and anti-diabetic agent. In biochemistry, it has been studied for its interaction with various enzymes and proteins. In pharmacology, it has been studied for its potential as a drug target and for its pharmacokinetic properties.